N-(1,2,3,4-tetrahydronaphth-1-yl)-2-hydroxy-3-(2-naphthyloxy)propanamine

• Molecular Formula: C23H25NO2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 1-naphthalen-2-yloxy-3-(1,2,3,4-tetrahydronaphthalen-1-ylamino)propan-2-ol
• InChI: InChI=1S/C23H25NO2/c25-20(15-24-23-11-5-9-18-7-3-4-10-22(18)23)16-26-21-13-12-17-6-1-2-8-19(17)14-21/h1-4,6-8,10,12-14,20,23-25H,5,9,11,15-16H2
• InChI Key: IFKJZRBFDUBHHF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NCC(COC3=CC4=CC=CC=C4C=C3)O

Description

N-(1,2,3,4-tetrahydronaphth-1-yl)-2-hydroxy-3-(2-naphthyloxy)propanamine is a useful research compound. Its molecular formula is C23H25NO2 and its molecular weight is 347.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general procedure of Example 98, but starting from 1-(2-naphthyloxy)-2,3-epoxypropane (4.5 g) and 1-aminotetralin (2.95 g), N-(1,2,3,4-tetrahydronaphth-1-yl)-2-hydroxy-3-(2-naphthyloxy)propanamine free base is obtained as an oily product which is dissolved in an isopropyl ether/isopropanol 1/1 mixture (40 ml) and acidified with HC1/isopropanol. The corresponding hydrochloride is thus obtained which is crystallized from isopropanol (20 ml). Yield: 2.2 g; m.p. 135°-137° C.